Cas no 64320-89-4 (4-(Hydroxymethyl)pyrrolidin-2-one)

• Product Name: 4-(Hydroxymethyl)pyrrolidin-2-one
• CAS No: 64320-89-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD11845728
• CID: 1003289
• PubChem ID: 15256327
• Update Time: 2025-06-09

4-(Hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)pyrrolidin-2-one
• 2-pyrrolidinone, 4-(hydroxymethyl)-
• 4-(HydroxyMethyl)-2-pyrrolidin-2-one
• 4-(Hydroxymethyl)-2-pyrrolidinone
• 2-PYRROLIDINONE,4-(HYDROXYMETHYL)
• 4-hydroxymethyl-2-pyrrolidinone
• 4-hydroxymethyl-pyrrolidin-2-one
• 4-hydroxymethylpyrrolidone
• F2147-0766
• 4-Hydroxymethylpyrrolidin-2-one
• (S)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
• (4R)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
• 4-hydroxymethyl pyrrolidin-2-one
• KTOFYLXSANIPND-UHFFFAOYSA-N
• STK506262
• 7314AE
• TRA0005499
• PB26709
• DTXSID20570538
• BB 0259403
• PB48213
• MFCD19227460
• MFCD11845728
• CS-0046664
• SY008749
• NCGC00339755-01
• SY343840
• AS-5548
• FT-0669846
• AC-25592
• SCHEMBL524142
• EN300-122320
• 4-(Hydroxymethyl)-2-pyrrolidinone, AldrichCPR
• P11209
• AKOS005172380
• 64320-89-4
• AB01332251-02
• A8821
• Z1201625841
• DB-073484
• 4-(Hydroxymethyl)-2-pyrrolidin-2-one;
• ALBB-010167

• MDL： MFCD11845728
• Inchi： 1S/C5H9NO2/c7-3-4-1-5(8)6-2-4/h4,7H,1-3H2,(H,6,8)
• InChI Key： KTOFYLXSANIPND-UHFFFAOYSA-N
• SMILES： OCC1CC(NC1)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -1.2

Experimental Properties

• PSA: 52.82000
• LogP: -0.60930

4-(Hydroxymethyl)pyrrolidin-2-one Security Information

• Hazard Category Code： 36-51/53
• Safety Instruction： 26-61
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(Hydroxymethyl)pyrrolidin-2-one

4-(Hydroxymethyl)pyrrolidin-2-one (CAS No. 64320-89-4): An Overview of Its Properties, Applications, and Recent Research

4-(Hydroxymethyl)pyrrolidin-2-one, also known by its CAS number 64320-89-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidinone core and hydroxymethyl substituent, exhibits a range of biological activities and has been the subject of numerous studies aimed at elucidating its potential therapeutic applications.

The chemical structure of 4-(Hydroxymethyl)pyrrolidin-2-one consists of a five-membered pyrrolidinone ring with a hydroxymethyl group attached to the 4-position. This structural feature imparts the compound with specific physicochemical properties that make it an attractive scaffold for drug design. The pyrrolidinone ring is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. Additionally, the hydroxymethyl group can serve as a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

In recent years, 4-(Hydroxymethyl)pyrrolidin-2-one has been investigated for its potential as a lead compound in the development of novel therapeutics. One area of particular interest is its role in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Studies have shown that 4-(Hydroxymethyl)pyrrolidin-2-one can disrupt specific PPIs, making it a promising candidate for the development of small-molecule inhibitors.

A notable example of this is the use of 4-(Hydroxymethyl)pyrrolidin-2-one derivatives in targeting the p53-MDM2 interaction. The tumor suppressor protein p53 plays a crucial role in preventing cancer by inducing cell cycle arrest and apoptosis in response to DNA damage. However, its function is often inhibited by the MDM2 protein, which promotes p53 degradation. Research has demonstrated that certain derivatives of 4-(Hydroxymethyl)pyrrolidin-2-one can effectively stabilize p53 by disrupting the p53-MDM2 interaction, thereby enhancing its tumor-suppressive activity.

Beyond its potential as a PPI modulator, 4-(Hydroxymethyl)pyrrolidin-2-one has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various signaling pathways and cytokines. Studies have shown that 4-(Hydroxymethyl)pyrrolidin-2-one can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(Hydroxymethyl)pyrrolidin-2-one have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for successful drug development. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic efficacy.

In addition to its therapeutic applications, 4-(Hydroxymethyl)pyrrolidin-2-one has found utility in chemical synthesis and materials science. Its ability to form stable complexes with various metal ions makes it an attractive ligand for coordination chemistry. For instance, complexes of 4-(Hydroxymethyl)pyrrolidin-2-one with transition metals have been synthesized and characterized for their catalytic properties in organic transformations.

The environmental impact of 4-(Hydroxymethyl)pyrrolidin-2-one is another important consideration. While it is not classified as a hazardous substance under current regulations, ongoing research is being conducted to evaluate its biodegradability and potential ecological effects. Ensuring the sustainable production and use of this compound is crucial for minimizing any adverse environmental impacts.

In conclusion, 4-(Hydroxymethyl)pyrrolidin-2-one (CAS No. 64320-89-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and biological activities make it an attractive scaffold for drug design and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific fields.